Cas no 2229472-12-0 (tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229472-12-0
• MF: C₁₆H₂₂FNO₄
• MW: 311.348588466644
• CID: 6207115
• PubChem ID: 165777768
• Update Time: 2025-06-30

tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229472-12-0
• tert-butyl N-[2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1891740

• Inchi： 1S/C16H22FNO4/c1-15(2,3)22-14(20)18(5)16(4,10-19)13-11(17)8-7-9-12(13)21-6/h7-10H,1-6H3
• InChI Key： GSABFWRMWKZQPF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C=O)(C)N(C)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 311.15328635g/mol
• Monoisotopic Mass: 311.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is a complex organic compound with the CAS number 2229472-12-0. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with fluoro and methoxy substituents. These structural features contribute to its unique chemical properties and potential applications.

The synthesis of tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of carefully designed organic reactions. The starting materials typically include aromatic compounds with the desired substituents, such as fluorine and methoxy groups, which are introduced through electrophilic aromatic substitution or other methods. The carbamate functional group is then incorporated via nucleophilic acylation or similar techniques. The presence of the tert-butyl group enhances the stability of the molecule and may influence its solubility properties.

Recent studies have highlighted the potential of this compound in various fields. In the pharmaceutical industry, carbamates like this one are being explored for their ability to inhibit specific enzymes or receptors, potentially leading to novel therapeutic agents. For instance, research has shown that certain carbamates can act as inhibitors of histone deacetylases (HDACs), which are targets for cancer treatment. The fluoro and methoxy substituents on the phenyl ring may also confer selectivity and improved pharmacokinetic properties to the compound.

In agriculture, carbamates are traditionally used as pesticides due to their ability to inhibit acetylcholinesterase (AChE), an enzyme crucial for nerve function in insects. However, concerns about environmental impact and resistance have led to the development of more selective and environmentally friendly alternatives. tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate may offer improved selectivity due to its unique structure, reducing off-target effects while maintaining efficacy against pest species.

The chemical stability of this compound is another area of interest. The tert-butyl group is known for its steric hindrance, which can protect sensitive functional groups from degradation. Additionally, the carbamate functional group is generally more stable than other reactive groups under certain conditions, making this compound suitable for applications requiring long-term stability.

From a materials science perspective, carbamates like this one can serve as precursors for polyurethanes or other polymers. The ability to tune the structure by modifying substituents on the phenyl ring opens up possibilities for creating materials with tailored mechanical or thermal properties. For example, introducing electron-withdrawing groups like fluorine can increase the reactivity of the molecule during polymerization while maintaining structural integrity.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the methoxy group on the phenyl ring donates electron density through resonance, which may influence the reactivity of adjacent functional groups. Similarly, the fluoro substituent exerts an electron-withdrawing effect via inductive effects, creating a balance that could be exploited in catalytic applications.

In conclusion, tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is a versatile compound with potential applications across multiple industries. Its unique structure, combining a tert-butyl group, a carbamate functional group, and substituted phenyl ring, makes it a promising candidate for further research and development. As new studies emerge, this compound may unlock innovative solutions in pharmaceuticals, agriculture, and materials science.